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Compound of Interest

Compound Name: Copper aspirinate

Cat. No.: B1217832

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed experimental protocol for the synthesis of copper(ll)
aspirinate, a coordination complex with demonstrated anti-inflammatory and potential
therapeutic properties. The protocols are intended for use by qualified researchers and
scientists in a laboratory setting.

Introduction

Copper(ll) aspirinate, also known as cupric acetylsalicylate, is a chemical compound with the
formula Cu2Cse6H28016.[1][2] It is a bright blue crystalline solid.[1] This complex has garnered
interest in the pharmaceutical field due to its potential as a treatment for rheumatoid arthritis.[1]
[3] Studies have suggested that copper aspirinate may offer enhanced efficacy compared to
aspirin alone.[1] The compound also exhibits antioxidative properties.[4]

This document outlines two common and reliable methods for the synthesis of copper(ll)

aspirinate.

Quantitative Data Summary

The following table summarizes key quantitative data for copper(ll) aspirinate.
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Property Value Reference
Chemical Formula Cu2C36H28016 [1112]

Molar Mass 843.696 g/mol [1][2]
Appearance Bright blue crystalline solid [1]

Melting Point 248 to 255 °C (decomposes) [1][5]
Solubility in Water Insoluble [5]

Experimental Protocols

Two primary methods for the synthesis of copper(ll) aspirinate are detailed below.

Method 1: Reaction of Acetylsalicylic Acid with
Copper(ll) Carbonate

This method involves the direct reaction of acetylsalicylic acid with copper(ll) carbonate, which
produces carbon dioxide as a byproduct.[3]

Materials:

Acetylsalicylic acid (9 g)[3]

o Copper(ll) carbonate (3 g)[3]
 Distilled water (75 mL)[3]

* |Isopropyl alcohol[3]

¢ Stirring hot plate[3]

o Beaker (150 mL)[3]

Vacuum filtration apparatus (Buchner funnel, filter flask)[3]

Procedure:
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Add 9 g of acetylsalicylic acid and a magnetic stir bar to a 150 mL beaker.[3]
Add 75 mL of distilled water to the beaker.[3]
Heat the mixture to near boiling with constant stirring.[3]

Slowly and carefully add 3 g of copper(ll) carbonate to the heated mixture. Add the copper
carbonate in small portions to control the effervescence from the release of carbon dioxide.

[3]

Observe the color change from the white acetylsalicylic acid and greenish-blue copper
carbonate to a blue suspension of copper aspirinate.[3][6]

Continue heating and stirring for an additional 5-10 minutes after all the copper carbonate
has been added to ensure the reaction goes to completion.[3][6]

Turn off the heat and stirring and allow the blue precipitate of copper aspirinate to settle.[3]

[6]
Once settled, filter the product using a vacuum filtration apparatus.[3]

Wash the crude product with isopropyl alcohol to remove any unreacted acetylsalicylic acid
and other impurities.[3]

Dry the final product, a fine dark blue powder, thoroughly.[3]

Method 2: Precipitation Reaction from Sodium
Acetylsalicylate and a Copper(ll) Salt

This method involves first preparing a solution of sodium acetylsalicylate, followed by the

precipitation of copper aspirinate upon the addition of a soluble copper(ll) salt, such as
copper(ll) sulfate.[1][2][7]

Materials:

Acetylsalicylic acid

Sodium carbonate[1][7]
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Copper(ll) sulfate[1]

Distilled water

Beakers

Filtration apparatus

Procedure:

Dissolve an excess of acetylsalicylic acid in an aqueous solution of sodium carbonate. Using
sodium hydroxide is not recommended as it can hydrolyze the acetylsalicylic acid.[1][7]

« Filter the resulting solution to remove any undissolved acetylsalicylic acid. This ensures that
no unreacted carbonate remains, which could precipitate with the copper ions.[1]

¢ In a separate beaker, prepare a solution of copper(ll) sulfate in distilled water.[2]

o Slowly add the copper(ll) sulfate solution to the sodium acetylsalicylate solution while
stirring.[2]

» A bright blue precipitate of copper(ll) aspirinate will form immediately.[1][2]

« Filter the precipitate from the solution using a filtration apparatus.[1][7]

Wash the collected crystals with distilled water and allow them to dry.[1]

Experimental Workflow Diagram

The following diagram illustrates the key steps in the synthesis of copper(ll) aspirinate via the
precipitation reaction method (Method 2).
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Caption: Workflow for Copper Aspirinate Synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for the Synthesis of
Copper(ll) Aspirinate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1217832#experimental-protocol-for-copper-
aspirinate-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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